Cas no 2171442-50-3 ((2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid)

• Product Name: (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid
• CAS No: 2171442-50-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6389558
• PubChem ID: 165527494
• Update Time: 2025-07-02

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid
• EN300-1497075
• 2171442-50-3
• (2S)-4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-hydroxybutanoic acid

• Inchi： 1S/C26H30N2O6/c29-23(25(31)32)12-13-27-24(30)16-6-5-7-17(14-16)28-26(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22-23,29H,5-7,12-15H2,(H,27,30)(H,28,33)(H,31,32)/t16?,17?,23-/m0/s1
• InChI Key： CCHPNZQSSHDLHA-OCJFHSIUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(NCC[C@@H](C(=O)O)O)=O)C1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid

Introduction to (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic Acid (CAS No. 2171442-50-3)

(2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171442-50-3, represents a sophisticated molecular structure designed for targeted biological activity. Its unique chemical architecture, featuring a combination of cyclohexyl, fluorenyl, and amino functionalities, positions it as a promising candidate for various therapeutic applications.

The molecular framework of this compound is meticulously crafted to interact with biological targets in a precise manner. The presence of the (2S) configuration indicates a specific stereochemical arrangement, which is crucial for its biological efficacy. This stereochemistry influences how the molecule binds to its intended targets, often enhancing its potency and selectivity. In pharmaceutical development, such stereochemical control is paramount, as it can significantly impact the compound's pharmacokinetic and pharmacodynamic properties.

The core structure of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis and drug development. The Fmoc moiety provides stability to the molecule during synthetic processes while also serving as a handle for further functionalization. This makes the compound particularly valuable in the context of drug discovery, where modular design principles are often employed to create novel therapeutic agents.

The compound's extended side chain, featuring a cyclohexylformamido group, adds another layer of complexity and functionality. This moiety can contribute to the molecule's solubility and bioavailability, critical factors in determining its suitability for clinical use. Additionally, the formamido group can participate in hydrogen bonding interactions, further enhancing its ability to bind to biological targets with high affinity.

In recent years, there has been growing interest in the development of targeted therapies that leverage the unique properties of small molecules like (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid. Advances in computational chemistry and structural biology have enabled researchers to design molecules with precise interactions at the atomic level. This compound exemplifies how such approaches can be applied to create highly effective therapeutic agents.

One of the most exciting applications of this compound is in the field of oncology. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation. The specific binding interactions between this molecule and its target proteins could lead to the development of novel anticancer drugs that offer improved efficacy and reduced side effects compared to existing therapies.

The synthesis of (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as chiral resolution and asymmetric synthesis are employed to achieve the desired stereochemical configuration. These synthetic strategies highlight the sophistication required in modern drug development.

The potential therapeutic applications of this compound extend beyond oncology. Research is ongoing into its potential use in treating inflammatory diseases, neurological disorders, and other conditions where modulating protein-protein interactions is key. The versatility of its molecular framework allows for further derivatization, enabling researchers to fine-tune its properties for specific applications.

In conclusion, (2S)-4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-hydroxybutanoic acid (CAS No. 2171442-50-3) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique chemical structure, combined with promising preliminary biological activity, makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing some of medicine's most challenging diseases.